(Z)-N-(2-(5-(3-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-3-(3,4,5-trimethoxyphenyl)acrylamide

• IUPAC Name: (Z)-N-[2-[5-[(3-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C26H26FN5O5/c1-35-21-12-17(13-22(36-2)24(21)37-3)7-8-23(33)28-9-10-32-25-20(14-30-32)26(34)31(16-29-25)15-18-5-4-6-19(27)11-18/h4-8,11-14,16H,9-10,15H2,1-3H3,(H,28,33)/b8-7-
• InChI Key: LSKMMFZHVUVJEB-FPLPWBNLSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)NCCN2C3=C(C=N2)C(=O)N(C=N3)CC4=CC(=CC=C4)F
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C\C(=O)NCCN2C3=C(C=N2)C(=O)N(C=N3)CC4=CC(=CC=C4)F
• Molecular Formula: C26H26FN5O5
• Molecular Weight: 507.5 g/mol

Description

(Z)-N-(2-(5-(3-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-3-(3,4,5-trimethoxyphenyl)acrylamide is a useful research compound. Its molecular formula is C26H26FN5O5 and its molecular weight is 507.522. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound belongs to a class of chemicals that are synthesized and characterized for their unique structural properties. Research in this area focuses on the development of new synthetic routes and methods for producing these compounds with high purity and yield. For instance, Hassan et al. (2014) discuss the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, emphasizing the structural establishment through spectral data and elemental analysis (Hassan, Hafez, & Osman, 2014). Similarly, Girma et al. (2008) detail the synthesis of acrylamide-derived ligands, showcasing how modifications in the molecular structure influence the ligand's binding capabilities and overall functionality (Girma, Lorenz, Blaurock, & Edelmann, 2008).

Biological Applications

Compounds with similar structural frameworks are extensively studied for their biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The versatility of these compounds allows for targeted investigations into their mechanism of action within biological systems. For example, Rahmouni et al. (2016) explored the anticancer and anti-5-lipoxygenase activities of novel pyrazolopyrimidines derivatives, revealing promising therapeutic potentials (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016). Furthermore, Nassar, Atta-Allah, and Elgazwy (2015) provided insight into the synthesis of pyrazolo[3,4-d]pyrimidine derivatives as anti-tumor agents, highlighting the significance of structural modifications on biological efficacy (Nassar, Atta-Allah, & Elgazwy, 2015).